Cas no 2287266-11-7 (2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid)
2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
- 2287266-11-7
- 2-[3-(3,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
- EN300-6761393
- 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
-
- Inchi: 1S/C18H21Cl2NO4/c1-16(2,3)25-15(24)21-13(14(22)23)18-7-17(8-18,9-18)10-4-11(19)6-12(20)5-10/h4-6,13H,7-9H2,1-3H3,(H,21,24)(H,22,23)
- InChI Key: QSNOKKHYDXSWCZ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)C12CC(C(C(=O)O)NC(=O)OC(C)(C)C)(C1)C2)Cl
Computed Properties
- Exact Mass: 385.0847635g/mol
- Monoisotopic Mass: 385.0847635g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 544
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 75.6Ų
2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6761393-0.05g |
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid |
2287266-11-7 | 0.05g |
$2361.0 | 2023-05-30 | ||
| Enamine | EN300-6761393-0.1g |
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid |
2287266-11-7 | 0.1g |
$2473.0 | 2023-05-30 | ||
| Enamine | EN300-6761393-0.25g |
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid |
2287266-11-7 | 0.25g |
$2585.0 | 2023-05-30 | ||
| Enamine | EN300-6761393-0.5g |
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid |
2287266-11-7 | 0.5g |
$2697.0 | 2023-05-30 | ||
| Enamine | EN300-6761393-1.0g |
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid |
2287266-11-7 | 1g |
$2811.0 | 2023-05-30 | ||
| Enamine | EN300-6761393-2.5g |
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid |
2287266-11-7 | 2.5g |
$5510.0 | 2023-05-30 | ||
| Enamine | EN300-6761393-5.0g |
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid |
2287266-11-7 | 5g |
$8152.0 | 2023-05-30 | ||
| Enamine | EN300-6761393-10.0g |
2-{[(tert-butoxy)carbonyl]amino}-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid |
2287266-11-7 | 10g |
$12088.0 | 2023-05-30 |
2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid (CAS No. 2287266-11-7)
The compound 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid, identified by the CAS registry number 2287266-11-7, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials science. This compound is characterized by its complex structure, which includes a bicyclic framework and a substituted phenyl group, making it a prime candidate for various applications in drug design and chemical synthesis.
Recent studies have highlighted the importance of bicyclic structures in medicinal chemistry due to their unique pharmacokinetic properties and ability to interact with specific biological targets. The presence of the bicyclo[1.1.1]pentane ring system in this compound contributes to its stability and bioavailability, which are critical factors in drug development. Additionally, the substitution pattern at the phenyl ring—specifically the 3,5-dichloro groups—plays a pivotal role in modulating the compound's electronic properties and reactivity.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed strategies such as Suzuki-Miyaura coupling and Stille coupling to construct the bicyclic framework efficiently. The introduction of the tert-butoxy carbonyl group has been achieved through well-established peptide coupling reagents, ensuring high yields and purity.
In terms of pharmacological activity, this compound has shown promise as a potential lead molecule in the development of novel therapeutics targeting various diseases. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential application in anti-inflammatory therapies. Furthermore, its structural versatility allows for further modification to enhance selectivity and potency against specific molecular targets.
The integration of computational chemistry tools has significantly accelerated the exploration of this compound's properties. Molecular docking studies have revealed favorable interactions with several G-protein coupled receptors (GPCRs), indicating its potential role in modulating cellular signaling pathways. These findings underscore the importance of this compound as a valuable tool in both academic research and industrial drug discovery programs.
From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. Green chemistry principles have been incorporated into its production process, including the use of recyclable catalysts and solvent systems that reduce waste generation. Such practices align with global efforts to promote sustainable chemical manufacturing.
In conclusion, 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid (CAS No. 2287266-11-7) represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structure, combined with recent research findings, positions it as a key player in developing innovative therapeutic agents and materials for future applications.
2287266-11-7 (2-{[(Tert-butoxy)carbonyl]amino}-2-[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)